Cas no 1204603-42-8 (tert-butyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate)

• Product Name: tert-butyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
• CAS No: 1204603-42-8
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD15530244
• CID: 2855374
• PubChem ID: 71305241
• Update Time: 2025-08-05

tert-butyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (7R,8aS)-tert-Butyl 7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
• tert-Butyl (7R,8aS)-7-hydroxyoctahydropyrrolo[1,2-a]piperazine-2-carboxylate
• tert-Butyl (7R,8aS)-7-hydroxy-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate
• AM803032
• (7R,8aS)-2-Boc-7-hydroxy-octahydropyrrolo[1,2-a]piperazine
• t-Butyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
• (7R,8aS)-tert-butyl7-hydroxyhexahydropyrro
• tert-butyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
• tert-Butyl (7R,8aS)-rel-7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
• SCHEMBL14815337
• P18580
• rel-(7R,8aS)-tert-Butyl 7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
• 1204603-42-8
• tert-butyl (7R,8aS)-7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
• EN300-7295333
• Rel-tert-butyl (7R,8aS)-7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
• BS-41807
• CS-0038331
• MFCD15530244
• tert-Butyl rel-(7R,8aS)-7-hydroxy-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate
• SZLUJRHLIZAWGS-VHSXEESVSA-N

• MDL： MFCD15530244
• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(16)14-5-4-13-8-10(15)6-9(13)7-14/h9-10,15H,4-8H2,1-3H3/t9-,10+/m0/s1
• InChI Key： SZLUJRHLIZAWGS-VHSXEESVSA-N
• SMILES： O[C@H]1CN2CCN(C(=O)OC(C)(C)C)C[C@@H]2C1

Computed Properties

• Exact Mass: 242.16304257 g/mol
• Monoisotopic Mass: 242.16304257 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53
• Molecular Weight: 242.31

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 347.5±42.0 °C at 760 mmHg
• Flash Point: 164.0±27.9 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

tert-butyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate

tert-butyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate: A Comprehensive Overview

tert-butyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate, identified by the CAS number 1204603-42-8, is a complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of piperazine derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The compound's unique stereochemistry at the 7R and 8aS positions plays a critical role in its pharmacokinetic properties and bioavailability.

The structure of tert-butyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate consists of a piperazine ring fused with a pyrrole moiety, creating a bicyclic framework. The hydroxyl group at position 7 and the tert-butyl ester at position 2 are key functional groups that influence its chemical reactivity and biological interactions. Recent studies have highlighted the importance of such bicyclic systems in modulating receptor binding affinities and enzyme inhibitory activities.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Researchers have reported that tert-butyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate exhibits selective inhibition against certain kinases and proteases, making it a valuable candidate for anti-cancer and anti-inflammatory therapies. For instance, a study published in Nature Communications demonstrated that this compound can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

In addition to its pharmacological applications, CAS 1204603-42-8 has also been explored for its role in organic synthesis as a versatile building block. Its bicyclic structure allows for easy functionalization at various positions, enabling the construction of more complex molecules with enhanced bioactivity. Recent advancements in asymmetric synthesis have further enhanced the ability to produce this compound with high enantiomeric excess, which is crucial for its therapeutic applications.

The synthesis of tert-butyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate typically involves multi-step processes that require precise control over stereochemistry. One common approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the core bicyclic structure. Subsequent oxidation and esterification steps are then employed to introduce the hydroxyl and tert-butyl ester groups. These methods have been optimized in recent years to improve yield and selectivity.

From an environmental standpoint, the production and handling of CAS 1204603-42-8 must adhere to strict safety protocols to minimize ecological impact. The compound's stability under various conditions has been thoroughly investigated, ensuring its safe use in both laboratory settings and industrial-scale production.

In conclusion, tert-butyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate, CAS number 1204603-42-8, represents a significant advancement in organic chemistry with broad implications for drug development and synthetic methodologies. Its unique structure and stereochemical properties make it an invaluable tool for researchers seeking novel therapeutic agents. As ongoing studies continue to uncover new applications for this compound, its role in the pharmaceutical industry is expected to grow significantly.